![molecular formula C13H8BrNO B1281481 5-Bromo-2-phenyl-1,3-benzoxazole CAS No. 69918-19-0](/img/structure/B1281481.png)
5-Bromo-2-phenyl-1,3-benzoxazole
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Overview
Description
5-Bromo-2-phenyl-1,3-benzoxazole (5-Br-2-Ph-1,3-Bz) is a heterocyclic aromatic organic compound that is used in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in organic solvents, such as ethanol and dimethyl sulfoxide (DMSO). 5-Br-2-Ph-1,3-Bz has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the development of new synthetic methods and in the study of molecular interactions.
Scientific Research Applications
Antimicrobial Activity
Benzoxazole derivatives, including 5-Bromo-2-phenyl-1,3-benzoxazole, have been found to exhibit significant antimicrobial activity. They have been tested against various bacterial strains such as Bacillus subtilis, Escherichia coli, Pseudomonas aeruginosa, Klebsiella pneumoniae, Salmonella typhi, and fungal strains like Candida albicans and Aspergillus niger .
Anticancer Activity
These compounds have also shown promising results in the field of cancer research. They have been tested against the Human colorectal carcinoma (HCT116) cancer cell line and some of the compounds have shown better anticancer activity compared to 5-fluorouracil .
Anti-inflammatory Effects
Benzoxazole derivatives are known for their anti-inflammatory effects . This makes them potential candidates for the development of new drugs for treating inflammatory diseases.
Antifungal Activity
In addition to their antibacterial properties, benzoxazole derivatives have also demonstrated antifungal activity. For instance, compound 19 was found to be most potent against A. niger and compound 1 was most effective against C. albicans .
Antiparkinson Activity
Benzoxazole derivatives have shown potential in the treatment of Parkinson’s disease . This opens up new avenues for research in neurodegenerative disorders.
Inhibition of Hepatitis C Virus
These compounds have also been studied for their potential to inhibit the Hepatitis C virus . This could be a significant breakthrough in the treatment of Hepatitis C.
Amyloidogenesis Inhibition
Benzoxazole derivatives have shown potential in inhibiting amyloidogenesis , a process involved in several neurodegenerative diseases, including Alzheimer’s disease.
Rho-Kinase Inhibition
Rho-kinases play a crucial role in various cellular functions, and their inhibitors have therapeutic potential in cardiovascular diseases. Benzoxazole derivatives have shown potential in inhibiting Rho-kinases .
These are just a few of the many potential applications of 5-Bromo-2-phenyl-1,3-benzoxazole in scientific research. It’s clear that this compound and its derivatives have a wide range of uses in medicinal chemistry due to their broad spectrum of pharmacological activities .
Mechanism of Action
Target of Action
Benzoxazole derivatives are known to interact with a wide range of biological targets due to their structural makeup . The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .
Mode of Action
The structural makeup of the benzoxazole scaffold allows efficient interaction with biological targets . This interaction can lead to changes in the function of the target molecule, which can result in various biological effects.
Biochemical Pathways
Benzoxazole derivatives are known to have a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, antimycobacterial, antihistamine, antiparkinson, inhibition of hepatitis c virus, 5-ht 3 antagonistic effect, melatonin receptor antagonism, amyloidogenesis inhibition, and rho-kinase inhibition . These activities suggest that benzoxazole derivatives can affect multiple biochemical pathways.
Result of Action
Benzoxazole derivatives have been found to exhibit a wide range of biological activities, suggesting that they can have various molecular and cellular effects .
properties
IUPAC Name |
5-bromo-2-phenyl-1,3-benzoxazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrNO/c14-10-6-7-12-11(8-10)15-13(16-12)9-4-2-1-3-5-9/h1-8H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOTNVYMPQOWYSY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(O2)C=CC(=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90500185 |
Source
|
Record name | 5-Bromo-2-phenyl-1,3-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90500185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.11 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-phenyl-1,3-benzoxazole | |
CAS RN |
69918-19-0 |
Source
|
Record name | 5-Bromo-2-phenyl-1,3-benzoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90500185 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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